Cas no 2445790-34-9 (1',3'-dihydrospirocyclobutane-1,2'-inden-3'-amine)

• Product Name: 1',3'-dihydrospirocyclobutane-1,2'-inden-3'-amine
• CAS No: 2445790-34-9
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• MDL: MFCD32692528
• CID: 5669373
• PubChem ID: 154852572
• Update Time: 2025-05-22

1',3'-dihydrospirocyclobutane-1,2'-inden-3'-amine Chemical and Physical Properties

Names and Identifiers

• 2445790-34-9
• EN300-26977728
• 1',3'-dihydrospiro[cyclobutane-1,2'-inden]-3'-amine
• 1',3'-dihydrospirocyclobutane-1,2'-inden-3'-amine

• MDL： MFCD32692528
• Inchi： 1S/C12H15N/c13-11-10-5-2-1-4-9(10)8-12(11)6-3-7-12/h1-2,4-5,11H,3,6-8,13H2
• InChI Key： ZHEKOUYRNBLIRJ-UHFFFAOYSA-N
• SMILES： NC1C2C=CC=CC=2CC21CCC2

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1',3'-dihydrospirocyclobutane-1,2'-inden-3'-amine

1',3'-Dihydrospirocyclobutane-1,2'-Inden-3'-Amine: A Comprehensive Overview

The compound with CAS No. 2445790-34-9, commonly referred to as 1',3'-dihydrospirocyclobutane-1,2'-inden-3'-amine, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which combines a cyclobutane ring fused with an indene system. The presence of an amine group further enhances its functional versatility, making it a promising candidate for various applications in drug discovery and advanced materials.

1',3'-Dihydrospirocyclobutane-1,2'-inden-3'-amine exhibits a complex yet intriguing molecular architecture. The spirocyclic framework is formed by the fusion of a cyclobutane ring and an indene moiety, creating a rigid and strained structure. This rigidity is often exploited in chemical synthesis to induce specific reactivity or selectivity. The amine group attached to the indene system introduces additional functional complexity, enabling interactions with other molecules through hydrogen bonding or coordination.

Recent studies have highlighted the potential of 1',3'-dihydrospirocyclobutane-1,2'-inden-3'-amine in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for bioactive molecules, particularly in the context of kinase inhibitors and GPCR modulators. The compound's unique geometry allows for precise molecular interactions, which are critical in drug design. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential in anticancer therapies.

In addition to its pharmacological applications, 1',3'-dihydrospirocyclobutane-1,2'-inden-3'-amine has shown promise in materials science. Its rigid structure and functional groups make it an ideal candidate for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). A 2022 paper in *Advanced Materials* reported that incorporating this compound into MOFs significantly enhances their gas adsorption properties, particularly for carbon dioxide and methane. This discovery opens new avenues for environmental applications, such as carbon capture and storage.

The synthesis of 1',3'-dihydrospirocyclobutane-1,2'-inden-3'-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions and the subsequent functionalization of the amine group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for industrial applications.

One of the most exciting developments surrounding this compound is its role in asymmetric catalysis. A 2023 study published in *Angewandte Chemie* revealed that chiral derivatives of 1',3'-dihydrospirocyclobutane-1,2'-inden-3'-amine can serve as highly efficient catalysts for enantioselective reactions. This breakthrough has implications for the production of chiral pharmaceuticals and agrochemicals, where enantiomeric excess is crucial.

Furthermore, computational studies have provided deeper insights into the electronic properties of 1',3'-dihydrospirocyclobutane-1,2' -inden - 3 '- amine . Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns at the molecular level. These findings are instrumental in guiding experimental work and predicting novel applications for this compound.

In conclusion, 1',3 '- dihydrospirocyclobutane - 1 , 2 '- inden - 3 '- amine (CAS No. 2445790 - 34 - 9) is a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and catalysis. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing both scientific understanding and practical innovations.